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Compound of Interest

Compound Name: UFARYL DL 85

CAS No.: 199488-01-2

Cat. No.: B1180827

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of UFARYL DL 85
solutions for various experimental purposes. UFARYL DL 85 is an anionic surfactant, a type of

linear alkylbenzene sulfonate (LAS), which has applications in biomedical research due to its

ability to disrupt cell membranes and solubilize proteins.[1][2][3][4]

Chemical and Physical Properties
UFARYL DL 85 is a free-flowing ivory white flake or powder.[1][5] It is characterized by its

surface-active properties, which allow it to lower the surface tension between liquids, and

between a liquid and a solid.[6]

Table 1: Chemical and Physical Data of UFARYL DL 85
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Property Value Reference

Chemical Name
Linear Alkyl Benzene

Sulphonate, Sodium Salt
[1]

CAS Number 68411-30-3 [1]

Appearance
Ivory White Free Flowing

Flake/Powder
[1][5]

Active Content 83-87% (Typical 85.3%) [1]

Molecular Weight ~344 g/mol [1]

pH (1% Solution) 10.0 - 11.0 [1]

Solubility

Medium solubility in water, can

be enhanced with solubility

agents. Sparingly soluble at

room temperature, solubility

increases with heat.

[1]

Hygroscopicity

Strong hygroscopic character;

absorbs humidity if exposed to

open air.

[1][5]

Potential Research Applications
Linear alkylbenzene sulfonates like UFARYL DL 85 have been utilized in various research

contexts:

Cell Lysis and Permeabilization: As a detergent, it can be used to disrupt cell membranes to

release intracellular contents.[3]

Protein Solubilization: Its amphipathic nature allows it to solubilize membrane proteins.[4]

Toxicology Studies: Investigating the cytotoxic effects of surfactants on different cell types,

such as the human intestinal Caco-2 cells.[7]
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Drug Delivery Research: Studying the effects of surfactants on membrane permeability to

enhance drug uptake.[8]

Antimicrobial Research: Investigating its effects on the growth and viability of bacteria.[3]

Safety and Handling Precautions
UFARYL DL 85 can cause skin and eye irritation.[9] Ingestion may be harmful.[9] Appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should

be worn when handling the powder and its solutions. Work in a well-ventilated area or under a

chemical fume hood to avoid inhaling dust.[9]

Table 2: Hazard and Precautionary Information

Hazard Precaution

Causes skin irritation Wear protective gloves.

Causes serious eye irritation Wear eye protection.

Harmful if swallowed
Do not eat, drink or smoke when using this

product.

May cause respiratory irritation
Avoid breathing dust. Use in a well-ventilated

area.

For detailed safety information, refer to the Safety Data Sheet (SDS).[9]

Experimental Protocols
Preparation of a 10% (w/v) UFARYL DL 85 Stock Solution
This protocol describes the preparation of a 10% (w/v) stock solution, which can be further

diluted to desired working concentrations.

Materials:

UFARYL DL 85 powder

High-purity water (e.g., distilled, deionized, or Milli-Q)
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Sterile glassware (beaker, graduated cylinder)

Magnetic stirrer and stir bar

Heating plate

Sterile filter (0.22 µm) and syringe (optional, for sterile applications)

Sterile storage bottles

Protocol:

Weighing: In a chemical fume hood, carefully weigh 10 g of UFARYL DL 85 powder.

Dissolving:

Add the powder to a beaker containing approximately 80 mL of high-purity water.

Place the beaker on a magnetic stirrer with a stir bar and begin stirring.

UFARYL DL 85 has medium solubility which can be enhanced.[1][2] To aid dissolution,

gently heat the solution to approximately 40-50°C while stirring. Do not boil.

Volume Adjustment: Once the powder is completely dissolved, remove the beaker from the

heat and allow it to cool to room temperature. Transfer the solution to a 100 mL graduated

cylinder and add high-purity water to bring the final volume to 100 mL.

Sterilization (Optional): For cell culture or other sterile applications, sterilize the solution by

passing it through a 0.22 µm syringe filter into a sterile storage bottle. Do not autoclave, as

this can cause precipitation and degradation of the surfactant.[10]

Storage: Store the 10% stock solution at room temperature in a tightly sealed container.[1]

Due to its strong hygroscopic nature, ensure the container is well-sealed to prevent

absorption of moisture.[1][5] Do not refrigerate, as this may cause the surfactant to

precipitate.[10]
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Preparation of Working Solutions for Cell Culture
Experiments
This protocol provides a general guideline for diluting the 10% stock solution for use in cell

culture. The final concentration should be optimized based on the specific cell type and

experimental design. As a reference, studies on Caco-2 cells have used concentrations in the

range of 1 to 15 ppm (µg/mL).[7]

Materials:

10% (w/v) UFARYL DL 85 stock solution

Sterile cell culture medium appropriate for your cell line

Sterile serological pipettes and tubes

Protocol:

Calculate Dilution: Determine the required volume of the 10% stock solution to achieve the

desired final concentration in your cell culture medium.

Example for a 10 µg/mL (10 ppm) working solution in 10 mL of medium:

10% stock solution = 10 g/100 mL = 100 mg/mL = 100,000 µg/mL

Using the formula C1V1 = C2V2:

(100,000 µg/mL) * V1 = (10 µg/mL) * (10 mL)

V1 = 1 µL

Dilution: In a sterile tube, add the calculated volume of the 10% UFARYL DL 85 stock

solution to the appropriate volume of pre-warmed cell culture medium.

Mixing: Gently mix the solution by pipetting up and down or by inverting the tube.

Application: The working solution is now ready to be added to your cell cultures.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.researchgate.net/publication/277080739_Effect_of_linear_alkylbenzene_sulfonate_LAS_on_human_intestinal_Caco-2_cells_at_non_cytotoxic_concentrations
https://www.benchchem.com/product/b1180827/docs?utm_src=pdf-body#application-notes-and-protocols-for-ufaryl-dl-85-solutions
https://www.benchchem.com/product/b1180827/docs?utm_src=pdf-body#application-notes-and-protocols-for-ufaryl-dl-85-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
Mechanism of Action: Surfactant Interaction with Cell
Membrane
Anionic surfactants like UFARYL DL 85 primarily interact with the cell membrane. Their

amphipathic nature, possessing both a hydrophobic tail and a hydrophilic head, allows them to

insert into the lipid bilayer. This disrupts the membrane integrity, leading to increased

permeability and, at higher concentrations, cell lysis.[3][11]

General Mechanism of Anionic Surfactant Action on a Cell Membrane
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Click to download full resolution via product page

Caption: Anionic surfactant interaction with the cell membrane.

Experimental Workflow: Preparation and Application of
UFARYL DL 85 Solution
The following diagram illustrates the general workflow for preparing a UFARYL DL 85 solution

and applying it in a cell-based experiment.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1180827/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-ufaryl-dl-85-solutions
https://www.benchchem.com/product/b1180827/docs?utm_src=pdf-body#application-notes-and-protocols-for-ufaryl-dl-85-solutions
https://www.benchchem.com/product/b1180827/docs?utm_src=pdf-body#application-notes-and-protocols-for-ufaryl-dl-85-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for UFARYL DL 85 Solution Preparation

1. Weigh UFARYL DL 85
Powder

2. Dissolve in Water
(with gentle heating)

3. Adjust to Final Volume

4. Sterile Filter (0.22 µm)
(Optional)

10% Stock Solution

Non-sterile
applications

5. Dilute in Cell
Culture Medium

6. Apply to Cells

7. Analyze Experimental
Outcome

Click to download full resolution via product page

Caption: Workflow for preparing and using UFARYL DL 85 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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